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Compound of Interest

Compound Name: 3-Acetylpyridine oxime

Cat. No.: B010032 Get Quote

Prepared for: Researchers, Scientists, and Drug Development Professionals

Introduction
3-Acetylpyridine oxime is a pivotal chemical intermediate with significant applications in the

pharmaceutical and agrochemical industries. As a derivative of 3-acetylpyridine, it combines a

pyridine ring with a ketoxime functional group, making it a versatile building block for the

synthesis of more complex bioactive molecules.[1] Its most notable application is as a key

intermediate in the production of the antibiotic Telithromycin.[2][3] Furthermore, pyridinium

oximes are extensively researched for their potential role as reactivators of

acetylcholinesterase (AChE) that has been inhibited by organophosphates, indicating their

therapeutic potential in treating nerve agent poisoning.[2]

This guide provides a comprehensive technical overview of the synthesis of 3-acetylpyridine
oxime from its precursor, 3-acetylpyridine. It includes detailed experimental protocols, a

summary of quantitative data, and graphical representations of the chemical pathway and

experimental workflow to support research and development efforts.

Chemical Properties and Data
A clear understanding of the physicochemical properties of the starting material and the final

product is crucial for experimental design, safety, and analysis. The properties of 3-

acetylpyridine and 3-acetylpyridine oxime are summarized below.
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Table 1: Physicochemical Properties of Reactant and
Product

Property
3-Acetylpyridine (Starting
Material)

3-Acetylpyridine Oxime
(Product)

Molecular Formula C₇H₇NO C₇H₈N₂O[4]

Molecular Weight 121.14 g/mol 136.15 g/mol [2][4]

CAS Number 350-03-8 5973-83-1[1][4]

Appearance
Yellow to light brown crystalline

solid or yellow liquid
Solid[2]

Melting Point Not specified 95 to 97°C[2]

IUPAC Name 1-(pyridin-3-yl)ethanone
(NE)-N-(1-pyridin-3-

ylethylidene)hydroxylamine[4]

Synonyms
3-Acetopyridine, Methyl 3-

pyridyl ketone

1-(3-pyridinyl)-1-ethanone

oxime, Methyl 3-pyridyl

ketoxime[4]

Synthesis Pathway and Mechanism
The synthesis of 3-acetylpyridine oxime is a classic example of oxime formation from a

ketone. The reaction involves the nucleophilic addition of hydroxylamine to the carbonyl group

of 3-acetylpyridine.[2] This is followed by a dehydration step to yield the final oxime product.

The reaction is typically performed using hydroxylamine hydrochloride, with a base added to

liberate the free hydroxylamine nucleophile.[2]

Reaction Scheme
The overall chemical transformation is illustrated below.
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Reagent Preparation
(Dissolve NH2OH·HCl & Base)

Reaction Step
(Add 3-Acetylpyridine at 0-5°C)

1

Isolation
(Suction Filtration)

2

Washing
(Remove Salts with Cold Water)

3

Drying
(Dry Under Vacuum)

4

Purification (Optional)
(Recrystallization)

5

Characterization
(MP, NMR, IR, MS)

6b

6a
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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